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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103

An In-depth Technical Guide to 3-
Methoxycyclohexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methoxycyclohexene, a
valuable intermediate in organic synthesis. The document details its chemical identity,
physicochemical properties, spectral data, and safety information. Furthermore, it outlines a
representative synthetic protocol and visualizes the logical workflow for its preparation.

Chemical Identity and Synonyms

3-Methoxycyclohexene is a cyclic ether with the chemical formula C7H120.[1][2] For clarity
and comprehensive literature searching, a compilation of its common synonyms and identifiers
is provided in Table 1.

Table 1: Synonyms and Identifiers for 3-Methoxycyclohexene
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Identifier Type Value
IUPAC Name 3-methoxycyclohexene[2]
CAS Number 2699-13-0[1][2]

Molecular Formula

C7H120[1][2]

Molecular Weight 112.17 g/mol [2]

inchi InChI=1S/C7H120/c1-8-7-5-3-2-4-6-

n
7/h3,5,7H,2,4,6H2,1H3[2]

SMILES COcCi1cccece=C1[2]
3-methoxycyclohex-1-ene, Cyclohexene, 3-
methoxy-, 1-Cyclohexene, 3-methoxy-, 2-

Synonyms

Cyclohexen-1-yl methyl ether, 3-Methoxy-1-
cyclohexene, NSC 155565[1][2][3]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Methoxycyclohexene is presented in

Table 2, providing essential data for experimental design and execution.

Table 2: Physicochemical Properties of 3-Methoxycyclohexene

Property Value

Appearance Colorless to Almost colorless clear liquid[4]
Boiling Point 137.3 °C at 760 mmHg[1]

Density 0.89 g/cm?3[1]

Flash Point 26.9 °C[1]

Refractive Index

1.4530-1.4570[1]

Vapor Pressure

8.78 mmHg at 25 °C[1]
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-
Methoxycyclohexene. A summary of available spectral information is provided below.

e 13C NMR Spectroscopy: Data available in spectral databases.[3]
o Mass Spectrometry (GC-MS): Spectra are available for this compound.[3]

« Infrared (IR) Spectroscopy: FTIR spectra have been recorded, typically as a neat liquid on a
capillary cell.[2][5]

Synthesis of 3-Methoxycyclohexene: A
Representative Protocol

While multiple synthetic routes to 3-Methoxycyclohexene exist, a common and illustrative
method is the Williamson ether synthesis, starting from 3-bromocyclohexene and sodium
methoxide. This reaction is a nucleophilic substitution where the methoxide ion displaces the
bromide ion.

Experimental Protocol: Synthesis of 3-Methoxycyclohexene

Materials:

3-bromocyclohexene

o Sodium methoxide (solid or as a solution in methanol)

e Anhydrous methanol

o Diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution
e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask
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» Reflux condenser
e Magnetic stirrer
e Separatory funnel
Procedure:

» To a solution of sodium methoxide (1.2 equivalents) in anhydrous methanol in a round-
bottom flask, add 3-bromocyclohexene (1.0 equivalent) dropwise at room temperature with
stirring.

» After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature and remove the methanol
under reduced pressure.

» Partition the residue between diethyl ether and water.

o Separate the organic layer, and wash it sequentially with water and saturated aqueous
NH4Cl solution.

» Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and concentrate
under reduced pressure to yield the crude product.

o Purify the crude 3-Methoxycyclohexene by fractional distillation under reduced pressure.

Logical Workflow for the Synthesis of 3-Methoxycyclohexene
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Caption: Synthetic workflow for 3-Methoxycyclohexene.

Safety and Handling

3-Methoxycyclohexene is a flammable liquid and vapor.[2] It may cause skin and serious eye
irritation, as well as respiratory irritation.[2]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.[4]
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e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
o P233: Keep container tightly closed.[4]

e P240: Ground/bond container and receiving equipment.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P403+P235: Store in a well-ventilated place. Keep cool.[4]

It is imperative to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat. Standard
procedures for handling flammable organic liquids should be strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://spectrabase.com/compound/JgkN2GnLHfi
https://www.tcichemicals.com/OP/en/p/M2455
https://www.tcichemicals.com/OP/en/p/M2455
https://spectrabase.com/spectrum/2FogbssFU8c
https://www.benchchem.com/product/b1595103#common-synonyms-for-3-methoxycyclohexene-in-chemical-literature
https://www.benchchem.com/product/b1595103#common-synonyms-for-3-methoxycyclohexene-in-chemical-literature
https://www.benchchem.com/product/b1595103#common-synonyms-for-3-methoxycyclohexene-in-chemical-literature
https://www.benchchem.com/product/b1595103#common-synonyms-for-3-methoxycyclohexene-in-chemical-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1595103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

